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Abstract
2,3-Diethylpyrazine is a heterocyclic aromatic organic compound with notable applications in

the flavor and fragrance industries. A comprehensive understanding of its physical properties is

crucial for its application, synthesis, and quality control. This guide provides a detailed overview

of the key physical characteristics of 2,3-diethylpyrazine, supported by tabulated data and

generalized experimental protocols for their determination.

Core Physical Properties
2,3-Diethylpyrazine is typically a colorless to pale yellow liquid at room temperature.[1] It

possesses a characteristic earthy, nutty, and baked potato-like odor.[1]

Quantitative Physical Data
The following table summarizes the key physical properties of 2,3-diethylpyrazine compiled

from various sources.
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Physical Property Value Units Source(s)

Molecular Weight 136.19 g/mol [1][2][3]

Boiling Point 180 - 182 °C at 760 mmHg [1][2][3][4][5][6]

Density 0.963 g/mL at 25 °C [2][3][5][6]

0.956 - 0.976 [1]

Refractive Index 1.5 n20/D [2][3][5][6]

1.492 - 1.509 [1][4]

Solubility

Soluble in water, oils,

and organic solvents.

[1][4] Miscible in

ethanol.[1]

4458 mg/L in water at 25 °C [4][7]

Flash Point 71 °C (closed cup) [2][3]

159.8 °F (closed cup) [3]

Vapor Pressure 1.033
mmHg at 25 °C

(estimated)
[7]

logP (Octanol/Water

Partition Coefficient)
1.51 [1]

Experimental Protocols for Property Determination
While specific experimental reports for 2,3-diethylpyrazine are not readily available, the

following are generalized, standard laboratory protocols that can be employed to determine the

key physical properties of liquid organic compounds like 2,3-diethylpyrazine.

Boiling Point Determination (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.
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Methodology:

A small amount of 2,3-diethylpyrazine is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer and immersed in a heating bath (e.g., a Thiele

tube filled with mineral oil) to ensure uniform heating.

The bath is heated gently. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Heating is continued until the bubbling is rapid and continuous.

The heat source is then removed, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Density Measurement (Pycnometer Method)
Density is the mass of a substance per unit volume.

Methodology:

A clean, dry pycnometer (a small glass flask of known volume) is weighed accurately.

The pycnometer is filled with 2,3-diethylpyrazine, ensuring no air bubbles are present.

The filled pycnometer is placed in a thermostatic bath at a specific temperature (e.g., 25 °C)

until it reaches thermal equilibrium.

The volume is adjusted precisely to the pycnometer's calibration mark.

The pycnometer with the sample is weighed again.

The density is calculated by dividing the mass of the sample (weight of filled pycnometer

minus weight of empty pycnometer) by the known volume of the pycnometer.
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Refractive Index Measurement (Abbe Refractometer)
The refractive index is a dimensionless number that describes how light propagates through a

substance.

Methodology:

The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., ethanol or

isopropanol) and a soft lens tissue.

A few drops of 2,3-diethylpyrazine are placed on the surface of the lower prism.

The prisms are closed and locked.

The instrument is adjusted to bring the dividing line between the light and dark fields into

sharp focus at the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should be

controlled and recorded, as the refractive index is temperature-dependent.[8]

Solubility Assessment
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Methodology:

A known volume of a selected solvent (e.g., water, ethanol, various oils) is placed in a vial or

test tube.

A small, measured amount of 2,3-diethylpyrazine is added to the solvent.

The mixture is agitated (e.g., by stirring or vortexing) for a set period.

The mixture is observed for the presence of a single, clear phase (indicating solubility) or the

persistence of separate layers or cloudiness (indicating insolubility or partial solubility).

For quantitative determination, incremental amounts of the solute can be added until

saturation is reached, and the concentration is then calculated.
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Interrelation of Physical Properties
The physical properties of a compound are interconnected and are fundamentally determined

by its molecular structure. The following diagram illustrates the logical relationships between

the molecular structure of 2,3-diethylpyrazine and its key physical properties.
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Caption: Logical relationships between the molecular structure and physical properties of 2,3-
diethylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b107213?utm_src=pdf-body
https://www.benchchem.com/product/b107213?utm_src=pdf-body-img
https://www.benchchem.com/product/b107213?utm_src=pdf-body
https://www.benchchem.com/product/b107213?utm_src=pdf-body
https://www.benchchem.com/product/b107213?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 2,3-Diethylpyrazine | C8H12N2 | CID 27458 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2,3-Diethylpyrazine analytical reference material 15707-24-1 [sigmaaldrich.com]

3. 2,3-二乙基吡嗪 98% | Sigma-Aldrich [sigmaaldrich.com]

4. Buy Bulk - 2,3-Diethylpyrazine | Wholesale Supplier [sinofoodsupply.com]

5. 2,3-二乙基吡嗪 ≥98%, FG | Sigma-Aldrich [sigmaaldrich.com]

6. pyrazine, 2,3-diethyl- [chembk.com]

7. shoyu pyrazine, 15707-24-1 [thegoodscentscompany.com]

8. The Importance of Measuring Refractive Index in Flavor and Fragrance I - Runlong
[runlongfragrance.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 2,3-Diethylpyrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107213#2-3-diethylpyrazine-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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